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Compound of Interest

Compound Name: insta-gel

Cat. No.: B1173381

An in-depth guide to the Material Safety Data Sheet (MSDS) for Insta-Gel Plus, a multipurpose
liquid scintillation cocktail utilized for aqueous and nonaqueous samples.[1] This document is
intended for researchers, scientists, and drug development professionals, providing a
comprehensive overview of the material's hazards, handling procedures, and safety protocols.

Product Identification

Insta-Gel Plus is a laboratory chemical mixture produced by Revvity Health Sciences B.V. It is
recognized by the following identifiers:

o Trade Name: Insta-Gel Plus[2][3][4]
e Article Numbers: 6013399, 6013391[2][3][4]
« ldentified Use: Laboratory chemicals for radiometric detection[3][5]

Hazard Identification & Classification

Insta-Gel Plus is classified as a hazardous substance according to the Globally Harmonized
System (GHS). The product is a flammable liquid and vapor that is harmful if swallowed,
causes skin irritation, may cause respiratory irritation, and leads to serious eye damage.[2][4] It
is also toxic to aquatic life with long-lasting effects.[2][3][4]

GHS Hazard Pictograms
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The following pictograms are associated with Insta-Gel Plus:

Pictogram Hazard Class
GHS02 Flame

GHSO05 Corrosion

GHSO07 Exclamation Mark
GHS09 Environment

Hazard Statements

e H226: Flammable liquid and vapour.[2][3][4]

H302: Harmful if swallowed.[2][3][4]

H315: Causes skin irritation.[2][3][4]

H318: Causes serious eye damage.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

H411: Toxic to aquatic life with long lasting effects.[2][3][4]

Composition and Chemical Properties

The hazardous properties of Insta-Gel Plus are attributed to its primary components.

Hazardous Components
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Chemical Name Concentration Hazard Classification

Acute Tox. 4 (H302), Skin Irrit.
Alkylphenol Polyglycolether 40-60% 2 (H315), Eye Dam. 1 (H318),
Aquatic Chronic 2 (H411)

Flam. Lig. 3 (H226), Acute Tox.
4 (H332), Skin Irrit. 2 (H315),

1,2,4-trimethylbenzene 40-60% Eye Irrit. 2 (H319), STOT SE 3
(H335), Aquatic Chronic 2
(H411)

hvsical and Chemical :

Property Value

Appearance Colorless Fluid[3][4]

Odor Characteristic[3][4]

Boiling Point 170 °C (338 °F)[3]

Flash Point ~50 °CJ[1]

Lower Explosion Limit 1.1 Vol % (for 1,2,4-trimethylbenzene)[3]
Melting/Freezing Point Undetermined[3]

Toxicological Information

Toxicological data for the hazardous components are summarized below. Note that detailed
experimental protocols for these studies are not provided in the material safety data sheet. The
values are typically derived from standardized testing guidelines (e.g., OECD).

Acute Toxicity Data for 1,2,4-trimethylbenzene
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Exposure Route Type Species Value

Oral LD50 Rat 3,400 mg/kg][3]
Dermal LD50 Rabbit 3,160 mg/kg([3]
Inhalative LC50/4 h Rat 18 mg/I[3]

Safety and Handling Protocols

The following diagrams outline the essential workflows for the safe handling and emergency
response associated with Insta-Gel Plus.

Hazard Identification and Personal Protective Equipment
(PPE) Workflow

This workflow details the process from identifying the material's hazards to selecting the
appropriate personal protective equipment.

Risk Assessment & PPE Selection

Hand Protection:

SniCon=cy Nitrile rubber gloves
lazard

(>0.2mm, >120 min breakthrough)

Hazard Identification

Identify Hazards: Safe Handling

- Flammable (H226) Eye Contact ._
Access Insta-Gel Plus - Harmful Oral (H302) Select Appropriate PPE Hazard | D)c/Face Protection: Proceed with work
Safety Data Sheet - Skin Irritant (H315) (P280) > Safety goggles/ using selected PPE
- Eye Damage (H318) face shield
- Resp. Irritant (H335)
Splash/
Exposure Risk
Body Protection:
Protective clothing

Click to download full resolution via product page
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Caption: Workflow for identifying hazards and selecting appropriate PPE.

First-Aid Response Protocol for Exposure

This decision tree outlines the immediate first-aid measures to be taken in case of accidental
exposure to Insta-Gel Plus.

Caption: Decision tree for first-aid measures upon exposure.

Spill Containment and Cleanup Procedure

This workflow provides a systematic approach to managing spills of Insta-Gel Plus in a
laboratory setting.
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Spill Detected

Ensure adequate ventilation
& wear appropriate PPE

Contain spill with inert,
liquid-binding material
(sand, diatomite, universal binders)

Collect absorbed material
into a suitable container for disposal

Dispose of contaminated material
as hazardous waste according
to regulations (Section 13)

Spill Cleaned

Click to download full resolution via product page
Caption: Step-by-step workflow for spill containment and cleanup.

Precautionary Measures

Safe handling and storage are critical to minimizing risk. The following precautionary
statements are mandated:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[3]
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o P233: Keep container tightly closed.[3]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water.[3]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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